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Compound of Interest

Compound Name: 3-Ethyl-2-methyl-3-pentanol

Cat. No.: B1330359 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the potential use of 3-Ethyl-2-
methyl-3-pentanol as a fragrance ingredient. While not extensively documented in perfumery

literature, its structural characteristics as a tertiary alcohol suggest potential applications in the

creation of novel fragrance compositions. This document outlines its synthesis, potential

olfactory properties based on structurally related compounds, and protocols for its incorporation

into fragrance formulations.

Introduction
3-Ethyl-2-methyl-3-pentanol is a tertiary octanol with the chemical formula C8H18O. Alcohols

are a fundamental class of compounds in the fragrance industry, serving both as solvents and

as key components of scent profiles.[1][2][3] While primary and secondary alcohols are more

common as fragrance ingredients, tertiary alcohols offer unique chemical stability and can

contribute to complex and long-lasting scents. The application of 3-Ethyl-2-methyl-3-pentanol
in fragrance synthesis is an area ripe for exploration, with the potential to yield novel and

interesting olfactory experiences.

Physicochemical Properties
A summary of the key physicochemical properties of 3-Ethyl-2-methyl-3-pentanol is provided

in the table below. These properties are essential for understanding its behavior in fragrance

formulations, including its volatility and solubility.
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Property Value

Molecular Formula C8H18O

Molecular Weight 130.23 g/mol

CAS Number 597-05-7

Appearance Colorless to almost colorless clear liquid

Boiling Point Not available

Density Not available

Flash Point Flammable liquid and vapor

Data sourced from various chemical databases.

Olfactory Profile and Potential Applications
Direct olfactory data for 3-Ethyl-2-methyl-3-pentanol is not readily available in public

literature. However, by examining structurally similar molecules, a potential scent profile can be

inferred.

2,3-Dimethyl-3-pentanol, a C7 tertiary alcohol, is described as having a "fruity odor" and a

"special mellow fragrance".[4][5]

3-Methyl-3-pentanol, another tertiary alcohol, is characterized by a "powerful fruity green

leafy" scent.[6]

Based on these related compounds, it is plausible that 3-Ethyl-2-methyl-3-pentanol
possesses a fruity, mellow, and potentially green aroma. This profile would make it a valuable

component in a variety of fragrance compositions:

Fruity Accords: It could be used to enhance and add complexity to apple, pear, or berry

notes.

Floral Compositions: A subtle fruity-green character could lift and modernize white floral or

rose accords.
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Woody and Green Fragrances: Its potential green facets could complement herbaceous and

woody notes, providing a fresh, natural feel.

The stability of tertiary alcohols also suggests that it could act as a modifier, helping to blend

and fix other, more volatile fragrance components.

Synthesis of 3-Ethyl-2-methyl-3-pentanol
The most common and efficient method for the synthesis of tertiary alcohols like 3-Ethyl-2-
methyl-3-pentanol is the Grignard reaction. This involves the reaction of a Grignard reagent

with a suitable ketone or ester.

Reaction Scheme:

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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